Cas no 509147-03-9 (2(3H)-Benzoxazolone,5-bromo-3-[3-(4-butyl-1-piperidinyl)propyl]-7-fluoro-)

• Product Name: 2(3H)-Benzoxazolone,5-bromo-3-[3-(4-butyl-1-piperidinyl)propyl]-7-fluoro-
• CAS No: 509147-03-9
• MF: C₁₉H₂₆BrFN₂O₂
• MW: 413.32434797287
• CID: 1570436
• Update Time: 2024-08-24

2(3H)-Benzoxazolone,5-bromo-3-[3-(4-butyl-1-piperidinyl)propyl]-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,5-bromo-3-[3-(4-butyl-1-piperidinyl)propyl]-7-fluoro-
• 2(3H)-Benzoxazolone, 5-bromo-3-[3-(4-butyl-1-piperidinyl)propyl]-7-fluoro-

• Inchi： 1S/C19H26BrFN2O2/c1-2-3-5-14-6-10-22(11-7-14)8-4-9-23-17-13-15(20)12-16(21)18(17)25-19(23)24/h12-14H,2-11H2,1H3
• InChI Key： LTEAUQKDDUOYIA-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=C(Br)C=C2N(CCCN2CCC(CCCC)CC2)C1=O

Computed Properties

• Exact Mass: 412.11628

Experimental Properties

• Density: 1.309±0.06 g/cm3(Predicted)
• Boiling Point: 485.3±55.0 °C(Predicted)
• PSA: 32.78
• pka: 9.48±0.10(Predicted)